Ethyl 4,5-dimethyl-2-(3,4,5-trimethoxybenzamido)thiophene-3-carboxylate

• IUPAC Name: ethyl 4,5-dimethyl-2-[(3,4,5-trimethoxybenzoyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C19H23NO6S/c1-7-26-19(22)15-10(2)11(3)27-18(15)20-17(21)12-8-13(23-4)16(25-6)14(9-12)24-5/h8-9H,7H2,1-6H3,(H,20,21)
• InChI Key: VDBJRJBNXJVFKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C19H23NO6S
• Molecular Weight: 393.5 g/mol
• CAS No.: 307341-54-4

Description

Ethyl 4,5-dimethyl-2-(3,4,5-trimethoxybenzamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C19H23NO6S and its molecular weight is 393.45. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiproliferative Activity

Novel thiophene derivatives, including ethyl 4,5-dimethyl-2-(3,4,5-trimethoxybenzamido)thiophene-3-carboxylate, have been synthesized and tested for their antiproliferative activity. These compounds demonstrated significant activity against breast and colon cancer cell lines, with some derivatives showing remarkable potency (Ghorab et al., 2013).

Antimicrobial and Antioxidant Studies

Another study focused on the synthesis of thiophene derivatives for evaluating their antimicrobial and antioxidant properties. Some compounds displayed excellent antibacterial and antifungal activities, alongside profound antioxidant potential, highlighting their versatile pharmaceutical applications (Raghavendra et al., 2016).

Anticancer Activity

Further research into thiophene derivatives, utilizing thiophene incorporated thioureido substituent as precursors, has led to the development of new heterocycles with potent anticancer activity against colon cancer cell lines. This underscores the potential of thiophene derivatives in cancer therapy (Abdel-Motaal et al., 2020).

Functional Materials

The functionalization of microporous lanthanide-based metal-organic frameworks with methyl-substituted thieno[2,3-b]thiophene groups has been explored for sensing activities and magnetic properties. These frameworks exhibit gas adsorption properties and potential applications in sensing and magnetic refrigeration (Wang et al., 2016).